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Compound of Interest

Compound Name: N-D-Gluconoyl-L-leucine

Cat. No.: B099214 Get Quote

An In-depth Technical Guide to N-D-Gluconoyl-L-leucine: Structure, Stereochemistry, and

Properties

Introduction
N-D-Gluconoyl-L-leucine (CAS No. 15893-50-2) is a chemical compound formed by the

covalent linkage of D-gluconic acid and the essential amino acid L-leucine through an amide

bond.[1] It is classified as an N-acyl amino acid. This molecule finds applications in the food

industry as a flavoring agent and in the pharmaceutical sector, where its favorable properties

like water solubility and stability are utilized.[1] This guide provides a detailed examination of its

chemical structure, precise stereochemistry, physicochemical properties, and potential

biological relevance, tailored for researchers and drug development professionals.

Chemical Structure and Stereochemistry
The defining characteristic of N-D-Gluconoyl-L-leucine is the specific stereoisomeric

configuration of its two constituent parts. The "D" designation refers to the stereochemistry of

the gluconic acid moiety, while the "L" designation refers to that of the leucine moiety.

Molecular Composition:

Molecular Formula: C₁₂H₂₃NO₈[1]

Molecular Weight: 309.315 g/mol [1]
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The structure consists of an open-chain D-gluconic acid molecule where the carboxylic acid

group has formed an amide bond with the alpha-amino group of L-leucine. L-leucine is an

alpha-amino acid, meaning its amino group is attached to the carbon atom (the alpha-carbon)

adjacent to the carboxyl group.[2] The stereochemistry at this alpha-carbon is "S" in the Cahn-

Ingold-Prelog priority system, which corresponds to the "L" configuration for most proteinogenic

amino acids.[3]
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Caption: 2D structure of N-D-Gluconoyl-L-leucine.

Physicochemical Properties
The compound is a white solid with notable water solubility.[1] A summary of its key computed

and experimental properties is presented below.

Property Value Source

CAS Number 15893-50-2 Guidechem[1]

Molecular Formula C₁₂H₂₃NO₈ Guidechem[1]

Molecular Weight 309.315 Guidechem[1]

Density 1.425 g/cm³ Guidechem[1]

Boiling Point 746.7°C at 760 mmHg Guidechem[1]

Flash Point 405.4°C Guidechem[1]

LogP -2.57130 Guidechem[1]

PSA (Polar Surface Area) 167.55 Å² Guidechem[1]

Experimental Protocols: Synthesis
A specific, peer-reviewed synthesis protocol for N-D-Gluconoyl-L-leucine is not readily

available in the searched literature. However, a standard and plausible method involves the

reaction of D-glucono-δ-lactone with L-leucine. This approach is common for the synthesis of

N-acyl amino acids, as the lactone provides a reactive acyl group that readily couples with the

primary amine of the amino acid.

Proposed Synthetic Protocol
Dissolution: Dissolve L-leucine in an aqueous basic solution (e.g., sodium bicarbonate or

sodium hydroxide solution) to deprotonate the amino group, enhancing its nucleophilicity.
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Reaction: Add D-glucono-δ-lactone to the L-leucine solution portion-wise while maintaining a

constant temperature (e.g., room temperature or slightly elevated) and pH. The reaction

involves the nucleophilic attack of the L-leucine's amino group on the lactone's carbonyl

carbon, leading to the opening of the lactone ring and the formation of the amide bond.

Monitoring: Monitor the reaction progress using a suitable analytical technique, such as Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Acidification & Isolation: Upon completion, carefully acidify the reaction mixture with an acid

(e.g., HCl) to protonate the carboxyl group of the product, causing it to precipitate if its

solubility is sufficiently low. The crude product can then be collected by filtration.

Purification: Purify the crude product using techniques such as recrystallization from a

suitable solvent system (e.g., water/ethanol) to remove unreacted starting materials and by-

products.

Characterization: Confirm the identity and purity of the final product using methods like

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared

(IR) spectroscopy.
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Start Materials:
D-glucono-δ-lactone

L-leucine

1. Dissolution
Dissolve L-leucine in

aqueous basic solution.

2. Reaction
Add D-glucono-δ-lactone.
Stir at controlled temp/pH.

3. Monitoring
Track reaction progress

(TLC or HPLC).

Incomplete

4. Isolation
Acidify mixture to precipitate.
Filter to collect crude product.

Complete

5. Purification
Recrystallize from a

suitable solvent system.

6. Characterization
Confirm structure and purity

(NMR, MS, IR).

Final Product:
N-D-Gluconoyl-L-leucine

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of N-D-Gluconoyl-L-leucine.
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Biological Context and Signaling Pathways
While specific biological activities and signaling pathways for the conjugated N-D-Gluconoyl-L-
leucine molecule are not well-documented, the function of its L-leucine component is

extensively studied. L-leucine is a branched-chain amino acid (BCAA) that acts as a critical

signaling molecule, most notably in the activation of the mechanistic target of rapamycin

complex 1 (mTORC1).[4][5] The mTORC1 pathway is a central regulator of cell growth,

proliferation, and protein synthesis.[4]

L-Leucine and mTORC1 Activation
The activation of mTORC1 by L-leucine is a complex process that senses amino acid

availability.

Transport: L-leucine is transported into the cell, often in exchange for glutamine, by

transporters like the SLC7A5/SLC3A2 heterodimer.[5]

Sensing: Intracellular leucine levels are sensed by leucyl-tRNA synthetase (LRS).[5]

Rag GTPase Activation: In the presence of leucine, LRS acts as a GTPase-Activating

Protein (GAP) for the Rag GTPase complex located on the lysosomal surface.[5] This

promotes the conversion of Rag to its active, GTP-bound state.

mTORC1 Recruitment: The active Rag GTPase complex recruits the mTORC1 complex to

the lysosomal surface.

Activation and Downstream Signaling: Once at the lysosome, mTORC1 is fully activated and

can phosphorylate its downstream targets, such as S6 kinase 1 (S6K1) and 4E-binding

protein 1 (4E-BP1), to promote protein synthesis and cell growth.[5]

Given that N-D-Gluconoyl-L-leucine contains L-leucine, it is plausible that it could be

hydrolyzed in vivo to release L-leucine, which could then participate in these signaling events.

However, the stability of the amide bond to enzymatic cleavage would be a critical factor.
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Caption: L-Leucine signaling pathway for mTORC1 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b099214?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/15893-50-2.html
https://en.wikipedia.org/wiki/Leucine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Leucine
https://pmc.ncbi.nlm.nih.gov/articles/PMC10691278/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10691278/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4446786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4446786/
https://www.benchchem.com/product/b099214#n-d-gluconoyl-l-leucine-structure-and-stereochemistry
https://www.benchchem.com/product/b099214#n-d-gluconoyl-l-leucine-structure-and-stereochemistry
https://www.benchchem.com/product/b099214#n-d-gluconoyl-l-leucine-structure-and-stereochemistry
https://www.benchchem.com/product/b099214#n-d-gluconoyl-l-leucine-structure-and-stereochemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099214?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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